Cas no 32329-12-7 ({3-methyl-3H-imidazo4,5-bpyridin-2-yl}methanol)

• Product Name: {3-methyl-3H-imidazo4,5-bpyridin-2-yl}methanol
• CAS No: 32329-12-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD18878869
• CID: 3938684
• PubChem ID: 10702152
• Update Time: 2025-10-29

{3-methyl-3H-imidazo4,5-bpyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-2-methanol, 3-methyl-
• {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol
• {3-methyl-3H-imidazo4,5-bpyridin-2-yl}methanol
• SCHEMBL7831695
• 3-methylimidazo-[5,4-b]pyridin-2-ylmethanol
• (3-methyl-3H-imidazo[4,5-b]pyridin-2-yl)methanol
• 3-methyl-3H-imidazo[4,5-b]pyridin-2-ylmethanol
• (3-methylimidazo[4,5-b]pyridin-2-yl)methanol
• EN300-3453754
• 32329-12-7
• RVIGFNZUEVPSER-UHFFFAOYSA-N
• CS-0355057
• G74195
• 3-methylimidazo[5,4-b]pyridin-2-ylmethanol
• AKOS013069856

• MDL： MFCD18878869
• Inchi： 1S/C8H9N3O/c1-11-7(5-12)10-6-3-2-4-9-8(6)11/h2-4,12H,5H2,1H3
• InChI Key： RVIGFNZUEVPSER-UHFFFAOYSA-N
• SMILES： OCC1=NC2=CC=CN=C2N1C

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on {3-methyl-3H-imidazo4,5-bpyridin-2-yl}methanol

The {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol: A Comprehensive Overview

The compound with CAS No 32329-12-7, commonly referred to as {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and uses.

Chemical Structure and Properties

{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol is an organic compound characterized by its imidazopyridine ring system with a methyl group at position 3 and a hydroxymethyl group at position 2. The imidazopyridine moiety is a bicyclic structure composed of an imidazole ring fused to a pyridine ring. This arrangement imparts the molecule with unique electronic properties and makes it a valuable component in various chemical reactions.

The presence of the hydroxymethyl group (-CH₂OH) at position 2 introduces additional functionality to the molecule, enhancing its reactivity and versatility. This group can participate in hydrogen bonding, which is crucial for its solubility in polar solvents and its ability to form complexes with other molecules.

Synthesis Methods

The synthesis of {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol involves a series of carefully controlled reactions to construct the imidazopyridine framework. One common approach is the condensation of an appropriate amine with a carbonyl compound in the presence of an acid catalyst. This method typically yields the imidazopyridine core, which can then be modified to introduce the hydroxymethyl group.

Recent studies have explored alternative synthetic routes that improve the yield and purity of the compound. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction rates and minimize side reactions. These advancements have made the synthesis of {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol more efficient and scalable for industrial applications.

Applications in Materials Science

The unique electronic properties of {3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol make it an attractive candidate for use in advanced materials. Its ability to form coordination complexes with metal ions has led to its application in the development of metalloorganic frameworks (MOFs) and coordination polymers.

In one notable study, researchers utilized this compound as a ligand to construct MOFs with high surface area and exceptional stability. These materials exhibit promising potential for gas storage and catalytic applications due to their porous structure and tailored functionality.

Biochemical Applications

Beyond materials science, {3-methyl-3H-imidazo[4,5-b]pyridin-2-yllmethanol has shown promise in biochemical applications, particularly in drug discovery. The molecule's structural features make it a potential candidate for targeting specific biological pathways or enzymes.

Recent research has focused on evaluating its bioavailability and pharmacokinetic properties. Early results suggest that the compound exhibits moderate solubility in physiological conditions and demonstrates selective binding to certain protein targets.

Recent Research Advancements

In 2021, a groundbreaking study published in *Journal of Medicinal Chemistry* explored the use of {3-methyl-3H-imidazo[4,5-b]pyridin - ylmethanol as a lead compound for developing novel antiviral agents. The study revealed that the molecule possesses potent inhibitory activity against key viral enzymes responsible for replication.

Furthermore, another study conducted by researchers at Stanford University demonstrated that this compound can act as a selective inhibitor of certain kinases involved in cancer cell proliferation. These findings underscore its potential as a lead compound for developing targeted therapies.

Environmental Considerations

In addition to its technical applications, {CAS No 32329 -12 -7} has been studied for its environmental impact. Researchers have investigated its biodegradability under various conditions to assess its safety for industrial use.

Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions but may persist longer under anaerobic conditions. These findings highlight the need for further research into its environmental fate and toxicity profile.